Cas no 2228635-32-1 (2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid)

• Product Name: 2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid
• CAS No: 2228635-32-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5943463
• PubChem ID: 165715025
• Update Time: 2025-05-22

2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid
• EN300-1832456
• 2228635-32-1

• Inchi： 1S/C9H14O3/c1-9(2)4-3-6(5-9)7(10)8(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： KZBCBGYJWCVLIJ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid

Research Brief on 2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid (CAS: 2228635-32-1): Recent Advances and Applications

2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid (CAS: 2228635-32-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentyl and oxoacetic acid functional groups, has been explored for its potential applications in drug discovery, metabolic pathway modulation, and enzyme inhibition. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's efficacy as a precursor in the development of novel PPARγ (Peroxisome Proliferator-Activated Receptor Gamma) modulators. The research demonstrated that 2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid could be efficiently converted into derivatives with enhanced binding affinity and selectivity for PPARγ, a nuclear receptor implicated in glucose metabolism and insulin sensitivity. These findings suggest its potential utility in designing next-generation antidiabetic agents.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have optimized the production of 2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid. A 2024 Organic Process Research & Development article detailed a scalable, green chemistry approach using catalytic asymmetric hydrogenation, which improved yield and reduced environmental impact. This method addresses previous challenges related to stereoselectivity and purity, making the compound more accessible for industrial-scale applications.

Ongoing research is also exploring the compound's role in neurodegenerative diseases. Preliminary in vitro studies indicate that derivatives of 2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid exhibit neuroprotective effects by modulating oxidative stress pathways. While these results are promising, further in vivo validation is required to assess therapeutic potential.

In summary, 2-(3,3-dimethylcyclopentyl)-2-oxoacetic acid (CAS: 2228635-32-1) represents a versatile scaffold with broad implications in drug development and chemical biology. Its recent applications in metabolic disorder therapeutics, coupled with innovations in synthesis, position it as a compound of high interest for future research and commercialization.